Cas no 6931-59-5 (D-Galactose,2-amino-2,6-dideoxy-)

• Product Name: D-Galactose,2-amino-2,6-dideoxy-
• CAS No: 6931-59-5
• MF: C₆H₁₃NO₄
• MW: 163.171722173691
• CID: 513584
• PubChem ID: 3082230
• Update Time: 2024-02-29

D-Galactose,2-amino-2,6-dideoxy- Chemical and Physical Properties

Names and Identifiers

• D-Galactose,2-amino-2,6-dideoxy-
• (3R,4S,5R,6R)-2-amino-6-methyloxane-3,4,5-triol
• 2-AMINO-2-DEOXY-D-FUCOSE
• D-fucosylamine
• 2-Amino-2,6-dideoxy-D-galactose
• D-Fucosamine
• D-Galactose, 2-amino-2,6-dideoxy-
• 2-Fucosamine
• A54GI7KVCF
• DL-fucosamine
• 2,6-DIDEOXY-2-AMINOGALACTOSE
• FUCOSAMINE [MI]
• Galactose, 2-amino-2,6-dideoxy-
• N5WOH7I12L
• D-fucosamin
• DTXSID70179459
• FUCOSAMINE, D-
• 24724-90-1
• UNII-N5WOH7I12L
• SCHEMBL476387
• FUCOSAMINE, DL-
• Fucosamine
• CHEBI:213592
• UNII-A54GI7KVCF
• 2-Amino-2,6-dideoxygalactose
• FUCOSAMINE, (+/-)-
• (2R,3R,4S,5R)-2-amino-3,4,5-trihydroxyhexanal

• Inchi： 1S/C6H13NO4/c1-3(9)5(10)6(11)4(7)2-8/h2-6,9-11H,7H2,1H3/t3-,4+,5+,6-/m1/s1
• InChI Key： NTBYIQWZAVDRHA-DPYQTVNSSA-N
• SMILES： O=C[C@H](N)[C@H]([C@H]([C@@H](C)O)O)O

Computed Properties

• Exact Mass: 163.084
• Monoisotopic Mass: 163.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 104A^2

Experimental Properties

• Density: 1.406
• Boiling Point: 361.506°C at 760 mmHg
• Flash Point: 172.433°C
• Refractive Index: 1.563
• pka: 11.38±0.45(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Hexoses